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Compound of Interest

Compound Name: Lehmannine

Cat. No.: B057778 Get Quote

An In-depth Technical Guide to Lehmannine
For Researchers, Scientists, and Drug Development Professionals

Abstract
Lehmannine is a naturally occurring matrine-tetracyclic type alkaloid that has been isolated

from the plant Sophora alopecuroides.[1] As a member of the quinolizidine alkaloid family, it

shares a structural framework with other biologically active compounds. This document

provides a comprehensive overview of the current knowledge on the chemical structure of

Lehmannine. While its complete physicochemical properties, detailed experimental protocols,

and specific biological activities remain largely uncharacterized in publicly accessible literature,

this guide consolidates the available information and provides a foundation for future research

endeavors.

Chemical Structure and Identification
Lehmannine possesses a complex tetracyclic quinolizidine core structure. Its systematic and

molecular identifiers are crucial for unambiguous identification in research and development.

Table 1: Chemical Identification of Lehmannine
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Identifier Value Source

IUPAC Name

(1S,2R,9S,17S)-7,13-

diazatetracyclo[7.7.1.0²,⁷.0¹³,¹⁷]

heptadec-3-en-6-one

PubChem

CAS Number 58480-54-9 Biorbyt[2]

Molecular Formula C₁₅H₂₂N₂O Biorbyt[2]

Molecular Weight 246.35 g/mol Biorbyt[2]

SMILES String

C1C[C@H]2CN3--INVALID-

LINK--

[C@@H]4[C@H]2N(C1)CCC4

PubChem

Physicochemical Properties
Detailed experimental data on the physicochemical properties of Lehmannine, such as melting

point, boiling point, and solubility, are not readily available in the current scientific literature.

Commercial suppliers indicate that it is a solid, typically stored at -20°C.[2]

Table 2: Physicochemical Properties of Lehmannine

Property Value Notes

Physical State Solid
Information from commercial

suppliers.

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Storage Temperature -20°C
Recommended by commercial

suppliers.[2]

Spectroscopic Data
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Comprehensive spectroscopic data (Nuclear Magnetic Resonance, Infrared, and Mass

Spectrometry) for Lehmannine are not available in publicly accessible databases or literature.

The structural elucidation was likely performed at the time of its initial isolation, but the detailed

spectral assignments have not been widely disseminated.

Biological Activity and Mechanism of Action
Lehmannine is classified as a matrine-type alkaloid.[1] Matrine and its derivatives, also

isolated from Sophora species, are known to exhibit a wide range of pharmacological activities,

including anti-inflammatory, anti-viral, and anti-tumor effects.[3][4][5] The total alkaloids from

Sophora alopecuroides have demonstrated anti-tumor effects in mouse models.[6][7] However,

specific biological activity data, such as IC₅₀ values for particular targets, for Lehmannine itself

have not been reported.

Currently, there is no information available regarding the specific signaling pathways modulated

by Lehmannine or its precise mechanism of action.

Table 3: Biological Activity Profile of Lehmannine and Related Alkaloids

Compound/Extract Biological Activity Quantitative Data (IC₅₀)

Lehmannine Data not available Data not available

Matrine
Anti-tumor, anti-inflammatory,

anti-viral
Not specified for Lehmannine

Total Alkaloids from Sophora

alopecuroides
Anti-tumor Not specified for Lehmannine

Experimental Protocols
Detailed experimental protocols for the synthesis or a specific, reproducible isolation procedure

for Lehmannine, including yields and purification methods, are not described in the available

literature. General methods for the extraction and isolation of alkaloids from Sophora

alopecuroides have been published.[6][7] These typically involve extraction with an acidified

solvent, followed by basification and extraction with an organic solvent, and subsequent

chromatographic separation.
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Logical Relationships and Future Directions
The current understanding of Lehmannine is primarily limited to its chemical structure and its

origin as a natural product. The lack of detailed experimental and biological data presents a

significant opportunity for further research. The logical workflow for advancing the knowledge of

this compound is outlined below.

Figure 1. Proposed Research Workflow for Lehmannine

Isolation and Purification
from Sophora alopecuroides

Structural Verification
(NMR, MS, IR)

Physicochemical Characterization
(Solubility, Stability, etc.)

In vitro Biological Screening
(e.g., Cancer Cell Lines, Enzyme Assays)

Identification of Active Targets

Mechanism of Action Studies
(Signaling Pathway Analysis)
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Drug Development
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Figure 1. Proposed Research Workflow for Lehmannine

This workflow highlights the necessary steps to fully characterize Lehmannine and evaluate its

potential as a therapeutic agent. Key areas for immediate investigation include the

development of a robust isolation protocol, full spectroscopic characterization, and broad-

spectrum biological screening to identify potential therapeutic applications. The elucidation of

its mechanism of action and the signaling pathways it may modulate will be critical for any

future drug development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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